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Compound of Interest

Compound Name: AU1235

Cat. No.: B15564615 Get Quote

For immediate release

This document provides essential guidance on the proper disposal procedures for the chemical

compound AU1235. It is intended for researchers, scientists, and drug development

professionals to ensure safe handling and environmental protection. The following procedures

are based on the known chemical properties of AU1235 and general guidelines for the disposal

of similar hazardous materials.

AU1235 is an adamantyl urea compound with a trifluorophenyl group, making it a fluorinated

organic molecule. While a specific Safety Data Sheet (SDS) from the manufacturer should

always be consulted as the primary source of information, this guide synthesizes available data

on structurally similar compounds to provide a robust operational plan for its disposal.

Key Chemical and Safety Data
A summary of the key identifiers and known solubility for AU1235 is presented below. This

information is critical for understanding its physical properties and potential interactions.
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Property Value Source

Chemical Name
1-(2-adamantyl)-3-(2,3,4-

trifluorophenyl)urea
PubChem

CAS Number 1338780-86-1 MedChemExpress

Molecular Formula C17H19F3N2O MedChemExpress

Molecular Weight 324.34 g/mol MedChemExpress

Solubility Soluble in DMSO MedChemExpress

Personal Protective Equipment (PPE)
Before handling AU1235 for any purpose, including disposal, personnel must be equipped with

the appropriate personal protective equipment to minimize exposure risk.

PPE Item Specification

Gloves Nitrile rubber, minimum thickness 0.11 mm

Eye Protection Chemical safety goggles or face shield

Lab Coat Standard laboratory coat

Respiratory Protection

Use a properly fitted, air-purifying or air-fed

respirator complying with an approved standard

if a risk assessment indicates this is necessary.

Step-by-Step Disposal Protocol
The disposal of AU1235 must be handled as hazardous waste. The following steps outline the

recommended procedure for its safe disposal.

1. Waste Segregation and Collection:

Solid Waste: Collect unadulterated AU1235 powder, contaminated personal protective

equipment (e.g., gloves, weighing paper), and any other solid materials that have come into

contact with the compound in a designated, clearly labeled hazardous waste container.
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Liquid Waste: Collect solutions containing AU1235 in a separate, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

compatibility is confirmed. Given its solubility in DMSO, ensure the waste container is

compatible with dimethyl sulfoxide.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "AU1235 (1-(2-adamantyl)-3-(2,3,4-trifluorophenyl)urea)," and the primary hazards

(e.g., "Toxic," "Irritant").

2. Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure satellite

accumulation area.

Ensure containers are kept closed when not in use.

Store away from incompatible materials, such as strong oxidizing agents.

3. Final Disposal:

All waste containing AU1235 must be disposed of through a licensed hazardous waste

disposal company.

The recommended method for the final disposal of AU1235 is high-temperature incineration.

The presence of a trifluorophenyl group makes the carbon-fluorine bonds highly stable,

requiring high temperatures for complete destruction. Incineration should be performed in a

facility equipped with appropriate emission control systems to manage potentially hazardous

combustion byproducts.

Do not dispose of AU1235 down the drain or in regular trash.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of AU1235.
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By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of AU1235, fostering a culture of safety and compliance.

To cite this document: BenchChem. [Proper Disposal of AU1235: A Comprehensive Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564615#au1235-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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